Cas no 939756-98-6 (4-Butylmorpholine-2-carboxylic acid)
939756-98-6 structure
Product Name:4-Butylmorpholine-2-carboxylic acid
CAS No:939756-98-6
MF:C9H17NO3
MW:187.236182928085
CID:2130331
Update Time:2023-08-04
4-Butylmorpholine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-butyl-2-Morpholinecarboxylic acid
- 4-Butylmorpholine-2-carboxylic acid
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- Inchi： 1S/C9H17NO3/c1-2-3-4-10-5-6-13-8(7-10)9(11)12/h8H,2-7H2,1H3,(H,11,12)
- InChI Key： IPIGGSXDQTZRKO-UHFFFAOYSA-N
- SMILES： O1CCN(CCCC)CC1C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 172
- Topological Polar Surface Area: 49.8
4-Butylmorpholine-2-carboxylic acid Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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